Cas no 154630-32-7 (methyl 5-fluoro-1-benzothiophene-2-carboxylate)

methyl 5-fluoro-1-benzothiophene-2-carboxylate structure
154630-32-7 structure
Product Name:methyl 5-fluoro-1-benzothiophene-2-carboxylate
CAS No:154630-32-7
MF:C10H7FO2S
MW:210.224785089493
MDL:MFCD07371535
CID:106653
PubChem ID:22473847
Update Time:2024-11-01

methyl 5-fluoro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-fluorobenzo[b]thiophene-2-carboxylate
    • 5-Fluoro-benzo[b]thiophene-2-carboxylic acid methyl ester
    • Benzo[b]thiophene-2-carboxylicacid, 5-fluoro-, methyl ester
    • Methyl 5-fluoro-1-benzothiophene-2-carboxylate
    • 5-Fluoro-2-(methoxycarbonyl)benzo[b]thiophene
    • SCHEMBL793053
    • 154630-32-7
    • AKOS005072781
    • Methyl5-fluorobenzo[b]thiophene-2-carboxylate
    • MFCD07371535
    • SB33872
    • A883708
    • CS-0312094
    • KMBHCZSECUMYRF-UHFFFAOYSA-N
    • 5-Fluorobenzo[b]thiophene-2-carboxylic acid methyl ester
    • FA-0928
    • J-522481
    • FT-0681001
    • DTXSID70625901
    • Methyl5-fluoro-1-benzothiophene-2-carboxylate
    • F14204
    • Benzo[b]thiophene-2-carboxylicacid,5-fluoro-,methyl ester
    • F9995-1297
    • Ethyl 5-fluorobenzo[b]thiophene-2-carboxylate, 96%
    • DB-064052
    • methyl 5-fluoro-1-benzothiophene-2-carboxylate
    • MDL: MFCD07371535
    • Inchi: 1S/C10H7FO2S/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,1H3
    • InChI Key: KMBHCZSECUMYRF-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC2C=C(C=CC1=2)F

Computed Properties

  • Exact Mass: 210.01500
  • Monoisotopic Mass: 210.01507880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 80-82°C
  • Boiling Point: 517.8±50.0 °C at 760 mmHg
  • Flash Point: 267.0±30.1 °C
  • Refractive Index: 1.617
  • PSA: 54.54000
  • LogP: 2.82700
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

methyl 5-fluoro-1-benzothiophene-2-carboxylate Security Information

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